Cas no 946346-60-7 (5-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide)

• Product Name: 5-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide
• CAS No: 946346-60-7
• MF: C₁₄H₁₅ClN₂O₄S₃
• MW: 406.927898645401
• CID: 5514492
• Update Time: 2025-05-24

5-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, 5-chloro-N-[1,2,3,4-tetrahydro-1-(methylsulfonyl)-6-quinolinyl]-
• 5-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide

• Inchi： 1S/C14H15ClN2O4S3/c1-23(18,19)17-8-2-3-10-9-11(4-5-12(10)17)16-24(20,21)14-7-6-13(15)22-14/h4-7,9,16H,2-3,8H2,1H3
• InChI Key： TXMCGARKWMZBIT-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(C)(=O)=O)(=O)=O)SC(Cl)=CC=1

Additional information on 5-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide

Comprehensive Overview of 5-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide (CAS No. 946346-60-7)

The compound 5-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide, identified by its CAS number 946346-60-7, is a sulfonamide derivative with significant potential in pharmaceutical and biochemical research. This molecule features a tetrahydroquinoline core linked to a thiophene sulfonamide moiety, making it a subject of interest for drug discovery and medicinal chemistry. Its unique structure suggests applications in targeting specific enzymes or receptors, particularly in inflammation and oncology research.

Recent trends in scientific literature highlight the growing demand for sulfonamide-based compounds due to their versatility in drug design. Researchers are increasingly exploring 5-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide for its potential as a kinase inhibitor or modulator of cellular signaling pathways. The presence of both chloro and methanesulfonyl groups enhances its binding affinity and metabolic stability, key factors in developing next-generation therapeutics.

From a synthetic chemistry perspective, the preparation of CAS 946346-60-7 involves multi-step organic transformations, including sulfonylation and cyclization reactions. Analytical techniques such as HPLC, NMR, and mass spectrometry are crucial for characterizing this compound's purity and structural integrity. These methods align with current Good Manufacturing Practice (cGMP) standards, ensuring reproducibility for preclinical studies.

The pharmacological profile of 5-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide has drawn attention in computational drug discovery. Molecular docking studies suggest potential interactions with protein targets involved in inflammatory responses, making it relevant for autoimmune disease research. This aligns with industry focus on small molecules that can selectively modulate immune function without broad immunosuppression.

Stability studies indicate that proper storage conditions (typically -20°C under inert atmosphere) maintain the integrity of CAS 946346-60-7. Solubility data in DMSO and aqueous buffers facilitate its use in biological assays, while its logP value suggests favorable membrane permeability - a critical parameter for drug candidates. These physicochemical properties are frequently searched by medicinal chemists optimizing lead compounds.

Emerging applications of this compound include its evaluation in high-throughput screening platforms and fragment-based drug design. The thiophene sulfonamide component may contribute to novel binding interactions with biological targets, as evidenced by recent patent filings in the kinase inhibitor space. Such developments reflect the pharmaceutical industry's pursuit of structurally diverse scaffolds to overcome drug resistance.

Safety assessments of 5-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide follow standard laboratory protocols for research chemicals. While comprehensive toxicological data remains proprietary, structural analogs demonstrate manageable safety profiles in early-stage trials. Researchers should consult material safety data sheets and implement appropriate containment measures when handling this compound.

The commercial availability of CAS 946346-60-7 through specialty chemical suppliers facilitates academic and industrial research. Current market analysis shows increasing procurement of this scaffold for hit-to-lead optimization programs, particularly in academic institutions investigating novel small molecule therapeutics. Its molecular weight (386.88 g/mol) and defined stereochemistry make it suitable for structure-activity relationship studies.

Future research directions may explore the radiochemical labeling of this compound for pharmacokinetic studies or its incorporation into PROTAC (Proteolysis Targeting Chimera) architectures. The methanesulfonyl group presents opportunities for further chemical modification, potentially enhancing target selectivity. Such innovations align with the pharmaceutical industry's focus on precision medicine approaches.

In conclusion, 5-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide represents a chemically intriguing scaffold with multiple potential applications in drug discovery. Its CAS number 946346-60-7 serves as a unique identifier for researchers investigating sulfonamide chemistry and its therapeutic implications. Continued investigation of this compound may yield valuable insights for developing novel pharmacological agents addressing unmet medical needs.